BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety data sheet and handling precautions for
(S)-2-Bromobutanoic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-2-Bromobutanoic acid

Cat. No.: B144282

An In-depth Technical Guide to the Safe Handling of (S)-2-Bromobutanoic Acid

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the chemical properties and associated hazards of reagents is paramount for
ensuring laboratory safety and experimental integrity. This guide provides a detailed overview
of the safety data and handling precautions for (S)-2-Bromobutanoic acid (CAS No. 32659-
49-7), a chiral building block frequently utilized in the synthesis of pharmaceuticals and other
complex organic molecules.

Chemical Identification and Physical Properties

(S)-2-Bromobutanoic acid, also known as (S)-a-Bromobutyric acid, is a colorless to yellow,
oily liquid.[1][2][3] It is a chiral carboxylic acid with the molecular formula C4H7BrO2.[1][4][5]
The presence of the bromine atom on the alpha-carbon makes it a valuable intermediate for
various substitution reactions.[6]

The following table summarizes the key physical and chemical properties of this compound.
Data for the racemic mixture (2-Bromobutanoic acid, CAS No. 80-58-0) is included where
specific data for the (S)-enantiomer is not available, as the general physical properties are
expected to be similar.

Table 1: Physical and Chemical Properties of 2-Bromobutanoic Acid
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Property Value Source(s)

Molecular Formula C4H7BrO2 [11[41[5][7]

Molecular Weight 167.00 g/mol [11[2][5][8]
Colorless to yellow, clear or

Appearance o [1112][3]
oily liquid

Odor Pungent [3]

Melting Point -4 °C (24.8 °F) [1][3][5]

- _ 99-103 °C @ 10 mmHg; 214-

Boiling Point [11[3]
217 °C @ 760 mmHg

Density 1.567 g/mL at 25 °C [1112][5]

Flash Point > 112 °C (> 233.6 °F) [3][5]

Water Solubility

66-70 g/L (20 °C); Soluble in

15 parts water

[1](2](6]

Solubility in other solvents

Soluble in alcohol and ether

[1161e]

Vapor Pressure

0.0533 - 0.105 mmHg @ 25 °C

[1]3]

Refractive Index (n20/D)

1.474

[1]5]

pKa

2.939 (35 °C)

[1]

| Partition Coefficient (log Pow) | 1.42 |[2] |

Hazard Identification and Classification

(S)-2-Bromobutanoic acid is classified as a hazardous substance. It is corrosive and causes

severe skin burns and eye damage.[2][3][8][10] The substance is also harmful if swallowed or

absorbed through the skin.[1][2][8][10] Inhalation may cause irritation and chemical burns to the

respiratory tract.[9][10]

Table 2: GHS Hazard Classification and Statements
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Classification Code Statement Source(s)
Acute Toxicity, Oral Harmful if

H302 [2][8]
(Category 4) swallowed

. . Causes severe skin

Skin Corrosion

H314 burns and eye [2][8]
(Category 1B)

damage

| Serious Eye Damage (Category 1) | - | Causes serious eye damage |[3][9] |

Table 3: Precautionary Statements and Safety Phrases
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Type

Prevention

Code

P280

Statement Source(s)

Wear protective

gloves/ protective

clothing/ eye [2][7]
protection/ face

protection.

P270

Do not eat, drink or
smoke when using [7]

this product.

S16

Keep away from

[1]

sources of ignition.

S9

Keep container in a 1]
well-ventilated place.

Response

P301 + P330 + P331

IF SWALLOWED:
Rinse mouth. Do NOT  [2]

induce vomiting.

P303 + P361 + P353

IF ON SKIN (or hair):

Take off immediately

all contaminated [7]
clothing. Rinse skin

with water or shower.

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water

for several minutes.
Remove contact [2]
lenses, if present and

easy to do. Continue

rinsing.

P316

Get emergency
medical help [2]

immediately.
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Type Code Statement Source(s)

In case of contact with
eyes, rinse

S26 immediately with [1][10]
plenty of water and

seek medical advice.

In case of accident or
if you feel unwell,
seek medical advice
S45 ) ) [1][10]
immediately (show the

label whenever

possible).
P403 / Store locked Store in a well-
Storage _ [31[7]
up. ventilated place.

| Disposal | P501 | Dispose of contents/ container to an approved waste disposal plant. |[7] |

Toxicological Information

The primary health risks associated with (S)-2-Bromobutanoic acid are related to its corrosive
nature. Direct contact can cause severe chemical burns.[9] Animal studies have provided some
quantitative data on its toxicity.

Table 4: Acute Toxicity Data

Route Species Value Source(s)

| Oral | Mouse | LD50: 310 mg/kg |[[1] |

Experimental Protocols: Safe Handling Procedures

Adherence to strict safety protocols is mandatory when working with (S)-2-Bromobutanoic
acid. The following is a general methodology for its safe use in a laboratory setting.

4.1. Pre-Experiment Preparation
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» Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for (S)-2-Bromobutanoic acid.[11]

e Engineering Controls: Ensure a calibrated and certified chemical fume hood is available and
functioning correctly.[12][13] Facilities must be equipped with an eyewash station and a
safety shower in close proximity to the workstation.[7][10]

o Personal Protective Equipment (PPE): Don the following minimum PPE:
o Eye Protection: Chemical splash goggles and a face shield.[10]

o Hand Protection: Chemical-resistant gloves (e.g., butyl rubber). Inspect gloves for any
signs of degradation or damage before use.[12][13]

o Body Protection: A flame-retardant lab coat or chemical-resistant apron.[12] Wear long
pants and closed-toe shoes.[12]

o Spill Kit: Ensure a spill kit appropriate for corrosive acids is readily accessible. The kit should
contain an inert absorbent material like vermiculite or sand.[10]

4.2. Handling and Use

o Transport: When moving the chemical, use a secondary container or an approved acid
bucket to minimize the risk of spills from dropped containers.[11]

e Dispensing: Conduct all manipulations, including weighing and transferring, inside a
chemical fume hood to prevent inhalation of vapors.[12][13]

o Chemical Compatibility: Keep (S)-2-Bromobutanoic acid away from incompatible materials
such as strong bases and oxidizing agents.[10]

 Dilution: If diluting, always add the acid slowly to the diluent (e.g., water), never the other
way around, to prevent splattering and excessive heat generation.[13]

4.3. Post-Experiment Procedures

o Decontamination: Wipe down the work area within the fume hood.
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» Waste Disposal: Dispose of waste and empty containers in accordance with local, state, and
federal regulations. Contact your institution's environmental health and safety department for
specific guidelines.[13]

 PPE Removal: Remove protective equipment carefully to avoid skin contact.[9] Wash hands
and forearms thoroughly after handling is complete.[10]

Storage and Disposal

5.1. Storage

Store in a cool, dry, and well-ventilated area designated for corrosive materials.[1][7][14]

Keep containers tightly closed to prevent the release of vapors.[12][14]

Ensure containers are clearly labeled with the chemical name and hazard warnings.[14]

Segregate from incompatible substances, particularly bases, oxidizers, and heat sources.
[10][12]

5.2. Disposal
e Chemical waste must be handled as hazardous waste.

o Neutralization may be a required step before disposal, but this should only be performed by
trained personnel following a validated procedure.[13]

o Contact a licensed professional waste disposal service to dispose of this material.[3][7]

Emergency Procedures

6.1. First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3][10]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[3][10]
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 Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.[3][10]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.[2][3][10]

6.2. Accidental Release Measures

» Small Spills: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.[2][10] Place the absorbed material into a suitable, labeled container for disposal.

» Large Spills: Evacuate the area. Prevent further leakage if it is safe to do so. Do not let the
product enter drains.[2] Contact emergency services and your institution's safety office.

e Ventilation: Ensure adequate ventilation in the spill area.[10]

Visualized Workflows

To further aid in the safe handling of (S)-2-Bromobutanoic acid, the following diagrams
illustrate key safety workflows.
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Caption: A generalized workflow for the safe handling of corrosive liquids in a laboratory
setting.

Caption: A decision-making workflow for responding to a chemical spill in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chembk.com [chembk.com]
o 2. cdnisotopes.com [cdnisotopes.com]
» 3. fishersci.com [fishersci.com]

e 4.32659-49-7 CAS MSDS (S-2--Bromobutyric acid) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

e 5. innospk.com [innospk.com]

e 6. solubilityofthings.com [solubilityofthings.com]

e 7. assets.thermofisher.com [assets.thermofisher.com]

e 8. 2-Bromobutanoic acid | C4H7BrO2 | CID 6655 - PubChem [pubchem.ncbi.nim.nih.gov]
e 9. datasheets.scbt.com [datasheets.scbt.com]

e 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 11. youtube.com [youtube.com]

e 12. questron.ca [questron.ca]

e 13. scienceequip.com.au [scienceequip.com.au]

e 14. Best Practices for Storing and Handling Corrosive Liquids in the Lab | Lab Manager
[labmanager.com]

« To cite this document: BenchChem. [Safety data sheet and handling precautions for (S)-2-
Bromobutanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144282#safety-data-sheet-and-handling-precautions-
for-s-2-bromobutanoic-acid]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b144282?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/(2S)-2-bromobutanoic%20acid
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5580_2.pdf
https://www.fishersci.com/store/msds?partNumber=AC164512500&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9950362.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9950362.aspx
https://www.innospk.com/en/?news/grok-exploring-2-bromobutyric-acid-properties-synthesis-and-applications
https://www.solubilityofthings.com/2-bromobutanoic-acid
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21743~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2006:59:42~~2-Bromobutyric%20acid~~
https://pubchem.ncbi.nlm.nih.gov/compound/80-58-0
https://datasheets.scbt.com/sc-237939.pdf
https://pim-resources.coleparmer.com/sds/68796.pdf
https://www.youtube.com/watch?v=e1ODTPz0OXo
https://questron.ca/top-precautions-you-must-follow-when-handling-corrosive-chemicals-in-the-lab/
https://www.scienceequip.com.au/en-hk/blogs/news/how-to-handle-caustic-and-corrosive-chemicals-in-a-laboratory
https://www.labmanager.com/keep-damage-from-corrosive-liquids-in-check-20656
https://www.labmanager.com/keep-damage-from-corrosive-liquids-in-check-20656
https://www.benchchem.com/product/b144282#safety-data-sheet-and-handling-precautions-for-s-2-bromobutanoic-acid
https://www.benchchem.com/product/b144282#safety-data-sheet-and-handling-precautions-for-s-2-bromobutanoic-acid
https://www.benchchem.com/product/b144282#safety-data-sheet-and-handling-precautions-for-s-2-bromobutanoic-acid
https://www.benchchem.com/product/b144282#safety-data-sheet-and-handling-precautions-for-s-2-bromobutanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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